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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NOC 18, also known as DETA NONOate, is a diazeniumdiolate-based nitric oxide (NO) donor

that releases NO spontaneously under physiological conditions.[1] Its long half-life makes it a

valuable tool for in vitro and in vivo studies requiring sustained NO release.[2] Understanding

the solubility and stability of NOC 18 in various solvents is critical for accurate and reproducible

experimental design. These application notes provide detailed information on the solubility of

NOC 18 and protocols for its preparation and handling.

Physicochemical Properties
Property Value Reference

Chemical Name
1-Hydroxy-2-oxo-3,3-bis(2-

aminoethyl)-1-triazene
[3]

Synonyms DETA NONOate, DETA/NO [2]

CAS Number 146724-94-9 [3]

Molecular Formula C₄H₁₃N₅O₂ [3]

Molecular Weight 163.18 g/mol [3]

Appearance White to off-white solid [4]
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Solubility Data
The solubility of NOC 18 is highly dependent on the solvent and pH. Alkaline solutions are

recommended for preparing stable stock solutions.

Solvent Solubility Temperature Notes Reference

Phosphate-

Buffered Saline

(PBS), pH 7.4

100 mg/mL Not Specified

Solutions are

unstable and

should be

prepared

immediately

before use.

Water
Soluble (>20

mg/mL)
Not Specified

Solutions are

unstable and

should be

prepared

immediately

before use.

[4]

10 mM Sodium

Hydroxide

(NaOH)

Soluble Not Specified

Recommended

for stock solution

preparation.

0.1 M Sodium

Hydroxide

(NaOH)

Used to prepare

10-50 mM stock

solutions

Not Specified

Recommended

for stable stock

solutions.

[3][5]

Dimethyl

Sulfoxide

(DMSO)

< 1 mg/mL

(insoluble or

slightly soluble)

Not Specified

Not a suitable

solvent for NOC

18.

[6]

Ethanol
No quantitative

data available
- -

Stability
Alkaline Stock Solutions (e.g., in 0.1 M NaOH): These solutions are relatively stable but

should be prepared fresh and used within one day. They degrade by approximately 5% per
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day, even when stored at -20°C.[3][5] For short-term storage, aliquoting and freezing at

-20°C is recommended, with a stability of up to 24 hours.[2]

Aqueous and PBS Solutions: Solutions of NOC 18 in water or PBS (pH 7.4) are unstable and

should be prepared immediately before use.[2] The release of nitric oxide begins as soon as

NOC 18 is dissolved in a neutral pH solution.[3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NOC 18 Stock
Solution in 0.1 M NaOH
This protocol is suitable for preparing a stable stock solution for subsequent dilution in cell

culture media or buffer.

Materials:

NOC 18 solid

0.1 M Sodium Hydroxide (NaOH), sterile

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Weigh out the required amount of NOC 18 solid in a sterile tube. For 1 mL of a 10 mM

solution, weigh 1.63 mg of NOC 18.

Add the appropriate volume of 0.1 M NaOH to the tube.

Vortex thoroughly until the solid is completely dissolved.

Keep the stock solution on ice for immediate use.
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For storage, aliquot the solution into smaller volumes and freeze at -20°C. Use within 24

hours.[2]

Protocol 2: Application of NOC 18 to a Sample Solution
(e.g., Cell Culture)
This protocol describes the dilution of the alkaline stock solution into a physiological buffer or

cell culture medium.

Procedure:

Prepare a 10 mM NOC 18 stock solution in 0.1 M NaOH as described in Protocol 1.

Add the desired volume of the NOC 18 stock solution to the sample solution (e.g., cell

culture medium, PBS).

To maintain the pH of the sample solution, the volume of the NOC stock solution should not

exceed 1/50th of the sample volume.[3][5]

Ensure the sample solution has sufficient buffering capacity.

Nitric oxide release will begin immediately upon addition of the NOC 18 stock solution to the

neutral pH environment.[3][5]
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Experimental Workflow: NOC 18 Solution Preparation and Application

Stock Solution Preparation

Application

Weigh NOC 18 Solid

Dissolve in 0.1 M NaOH

Vortex to Dissolve

10 mM Stock Solution on Ice

Dilute Stock in Sample Solution
(e.g., Cell Culture Medium)

Add ≤ 1/50 volume

Immediate NO Release

Click to download full resolution via product page

Caption: Workflow for preparing and applying a NOC 18 solution.
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Nitric Oxide Release from NOC 18

NOC 18
(in alkaline solution, stable)

Addition to Neutral pH
(e.g., PBS, Cell Media)

Spontaneous Decomposition

2 NO Molecules Released Inactive Byproducts

Click to download full resolution via product page

Caption: Simplified pathway of nitric oxide release from NOC 18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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